Cas no 1000343-40-7 (5-Amino-3-iodo-6-methyl (1H)Indazole)

• Product Name: 5-Amino-3-iodo-6-methyl (1H)Indazole
• CAS No: 1000343-40-7
• MF: C₈H₈IN₃
• MW: 273.073693275452
• CID: 840472
• PubChem ID: 24729252
• Update Time: 2025-11-02

5-Amino-3-iodo-6-methyl (1H)Indazole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-methyl-1H-indazol-5-amine
• 3-iodo-6-methyl-2H-indazol-5-amine
• 5-Amino-3-iodo-6-methyl (1H)indazole
• DB-185703
• AKOS022173113
• DTXSID90646658
• 1000343-40-7
• 5-Amino-3-iodo-6-methyl(1h)indazole
• 5-Amino-3-iodo-6-methyl (1H)Indazole

• Inchi： 1S/C8H8IN3/c1-4-2-7-5(3-6(4)10)8(9)12-11-7/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： KHCABMPYPIFRLE-UHFFFAOYSA-N
• SMILES： IC1=C2C=C(C(C)=CC2=NN1)N

Computed Properties

• Exact Mass: 272.97629g/mol
• Monoisotopic Mass: 272.97629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-Amino-3-iodo-6-methyl (1H)Indazole

5-Amino-3-iodo-6-methyl (1H)Indazole (CAS No. 1000343-40-7): A Comprehensive Overview

5-Amino-3-iodo-6-methyl (1H)Indazole (CAS No. 1000343-40-7) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique indazole core structure, is widely studied for its potential applications in drug discovery and development. The presence of an amino group, an iodo substituent, and a methyl group at specific positions on the indazole ring makes it a versatile intermediate for synthesizing more complex molecules.

The chemical properties of 5-Amino-3-iodo-6-methyl (1H)Indazole are of particular interest to researchers. Its molecular formula is C₈H₈IN₃, and it exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol. The compound's stability under various conditions makes it suitable for use in a range of experimental settings. Recent studies have highlighted its role as a key building block in the synthesis of biologically active compounds, particularly those targeting enzyme inhibition and receptor modulation.

One of the most compelling aspects of 5-Amino-3-iodo-6-methyl (1H)Indazole is its potential application in cancer research. With the growing global focus on oncology, this compound has been investigated for its ability to interact with specific protein kinases involved in cell proliferation. Researchers are particularly interested in its structure-activity relationship (SAR), which could lead to the development of novel therapeutics. The iodo substituent in the molecule is often leveraged for further functionalization, enabling the creation of derivatives with enhanced biological activity.

In addition to its role in drug discovery, 5-Amino-3-iodo-6-methyl (1H)Indazole is also utilized in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to form stable complexes with metals has opened new avenues for research in catalysis and sensor development. These interdisciplinary applications underscore its versatility and importance in modern scientific research.

The market demand for 5-Amino-3-iodo-6-methyl (1H)Indazole has seen a steady increase, driven by its expanding applications in both pharmaceuticals and materials science. Suppliers and manufacturers are focusing on optimizing synthesis routes to improve yield and purity, ensuring consistent quality for research and industrial use. The compound's CAS No. 1000343-40-7 serves as a critical identifier for procurement and regulatory compliance, making it easily accessible to researchers worldwide.

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In conclusion, 5-Amino-3-iodo-6-methyl (1H)Indazole (CAS No. 1000343-40-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and broad applicability make it a valuable asset for researchers and industries alike. As advancements in synthetic chemistry and molecular design continue, the role of this compound is expected to expand, further solidifying its importance in the scientific community.